Cas no 893578-86-4 ((3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride)

• Product Name: (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride
• CAS No: 893578-86-4
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 1086642
• PubChem ID: 4722285
• Update Time: 2025-05-20

(3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-((tetrahydrofuran-2-yl)methyl)prop-2-yn-1-amine
• (3-phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine(SALTDATA: HCl)
• N-(oxolan-2-ylmethyl)-3-phenylprop-2-yn-1-amine
• CHEMBRDG-BB 9020054
• (3-PHENYL-2-PROPYN-1-YL)(TETRAHYDRO-2-FURANYLMETHYL)AMINE
• N-[(Oxolan-2-yl)methyl]-3-phenylprop-2-yn-1-amine
• [(oxolan-2-yl)methyl](3-phenylprop-2-yn-1-yl)amine
• DTXSID20406000
• AKOS009037330
• 893578-86-4
• (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride

• MDL： MFCD07410188
• Inchi： 1S/C14H17NO/c1-2-6-13(7-3-1)8-4-10-15-12-14-9-5-11-16-14/h1-3,6-7,14-15H,5,9-12H2
• InChI Key： MYBDHXSMSSJURH-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.13100
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 342.3±17.0 °C at 760 mmHg
• Flash Point: 140.2±10.4 °C
• Refractive Index: 1.562
• PSA: 21.26000
• LogP: 2.19760
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride

Comprehensive Overview of (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride (CAS No. 893578-86-4)

(3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride (CAS No. 893578-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a phenylpropynyl group and a tetrahydrofuranmethyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of neurology and oncology.

The compound's CAS number 893578-86-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its hydrochloride salt form enhances stability and solubility, making it suitable for various experimental protocols. Recent studies highlight its utility in modulating specific biological pathways, which aligns with the growing demand for targeted drug delivery systems and precision medicine. These trends reflect broader industry shifts toward personalized healthcare solutions.

One of the most searched questions related to 893578-86-4 revolves around its synthesis and purification methods. Optimizing these processes is essential for achieving high yields and purity, which are crucial for reproducible research outcomes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize this compound. Such methodologies are frequently discussed in academic forums and patent literature, underscoring their importance in modern chemical research.

Another hot topic is the compound's potential role in addressing neurodegenerative diseases. With global interest in conditions like Alzheimer's and Parkinson's disease at an all-time high, researchers are exploring how derivatives of (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride might interact with neural receptors or enzymes. This aligns with the surge in searches for "neuroprotective agents" and "blood-brain barrier permeability", indicating a strong public and scientific interest in breakthrough treatments.

From an industrial perspective, the scalability of producing CAS No. 893578-86-4 is a key consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining cost efficiency. This resonates with the increasing emphasis on sustainable manufacturing practices, a topic frequently queried in search engines by professionals and policymakers alike.

In summary, (3-Phenyl-2-propyn-1-yl)(tetrahydro-2-furanylmethyl)amine Hydrochloride represents a versatile compound with promising applications across multiple scientific disciplines. Its study not only advances fundamental chemistry but also contributes to cutting-edge medical research, making it a subject of enduring relevance in both academic and industrial settings.